Cas no 332050-64-3 (2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide)

• Product Name: 2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide
• CAS No: 332050-64-3
• MF: C₁₄H₁₂FN₃O₂S
• MW: 305.32738494873
• CID: 6008870
• PubChem ID: 3120836
• Update Time: 2025-05-22

2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide
• 2-((3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetamide
• Acetamide, 2-[[3-cyano-4-(4-fluorophenyl)-1,4,5,6-tetrahydro-6-oxo-2-pyridinyl]thio]-
• F0422-0016
• 332050-64-3
• CCG-110913
• SR-01000484365-1
• 2-[[5-cyano-4-(4-fluorophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• AKOS022093676
• 2-{[3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide
• AKOS005750257
• SR-01000484365
• AKOS000526601

• Inchi： 1S/C14H12FN3O2S/c15-9-3-1-8(2-4-9)10-5-13(20)18-14(11(10)6-16)21-7-12(17)19/h1-4,10H,5,7H2,(H2,17,19)(H,18,20)
• InChI Key： IABHHKCCEPVPIU-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1NC(=O)CC(C2=CC=C(F)C=C2)C=1C#N

Computed Properties

• Exact Mass: 305.06342597g/mol
• Monoisotopic Mass: 305.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide

Compound CAS No 332050-64-3: 2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide

The compound with CAS number 332050-64-3, known as 2-{3-cyano-4-(4-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological properties.

The molecular structure of this compound is characterized by a tetrahydropyridine ring system, which is a six-membered ring containing one oxygen atom and two adjacent nitrogen atoms. The presence of a cyano group (-CN) and a fluorophenyl group (-C₆H₄F) adds to the complexity and functionality of the molecule. The sulfanyl group (-S-) further enhances its reactivity and potential for forming covalent bonds with other molecules.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery, particularly in the development of antihypertensive agents and neuroprotective drugs. The inclusion of a fluorophenyl group in this compound suggests potential applications in modulating receptor activity or enhancing pharmacokinetic properties such as bioavailability and stability.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of the product. These methods often involve the use of transition metal catalysts or acidic conditions to facilitate the formation of key intermediates.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to interact with cellular receptors makes it a candidate for studying receptor-ligand interactions in vitro.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets using molecular docking studies. These simulations provide valuable insights into the molecular mechanisms underlying its biological activity and guide further experimental investigations.

The fluorophenyl group in the molecule contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets. This property is particularly advantageous in drug delivery systems where efficient transport across cell membranes is essential.

In conclusion, the compound CAS No 332050-64-3 represents a promising candidate for further exploration in chemical and pharmaceutical research. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for developing novel therapeutic agents.